Cas no 150033-77-5 (1-Pentanone, 1-(2-hydroxy-5-methylphenyl)-)
150033-77-5 structure
Product Name:1-Pentanone, 1-(2-hydroxy-5-methylphenyl)-
CAS No:150033-77-5
MF:C12H16O2
MW:192.254243850708
CID:1322426
PubChem ID:4418575
Update Time:2025-04-20
1-Pentanone, 1-(2-hydroxy-5-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentanone, 1-(2-hydroxy-5-methylphenyl)-
- AKOS023703262
- 1-(2-hydroxy-5-methylphenyl)-1-pentanone
- 1-(5-Methyl-2-hydroxyphenyl)-1-pentanone
- SCHEMBL8712689
- 1-(2-hydroxy-5-methylphenyl)pentan-1-one
- AMYLMETACRESOL IMPURITY F [EP IMPURITY]
- 150033-77-5
- NSJ014E72Q
- Amylmetacresol impurity F [EP]
- UNII-NSJ014E72Q
-
- Inchi: 1S/C12H16O2/c1-3-4-5-11(13)10-8-9(2)6-7-12(10)14/h6-8,14H,3-5H2,1-2H3
- InChI Key: JIEGZBWQZYNWLR-UHFFFAOYSA-N
- SMILES: O=C(C1C(=CC=C(C)C=1)O)CCCC
Computed Properties
- Exact Mass: 192.11508
- Monoisotopic Mass: 192.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
1-Pentanone, 1-(2-hydroxy-5-methylphenyl)- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
150033-77-5 (1-Pentanone, 1-(2-hydroxy-5-methylphenyl)-) Related Products
- 2295-58-1(Flopropione)
- 2887-61-8(2'-Hydroxybutyrophenone)
- 610-99-1(2'-Hydroxypropiophenone)
- 40786-69-4(1-(2,4-Dihydroxy-3-propylphenyl)ethanone)
- 4390-92-5(1-(2,4-Dihydroxyphenyl)butan-1-one)
- 1469-94-9(1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione)
- 3516-95-8(2’-Hydroxy-3-phenylpropiophenone)
- 938-46-5(1-(2,5-Dihydroxyphenyl)propan-1-one)
- 5792-36-9(2',4'-Dihydroxypropiophenone)
- 3144-54-5(1-(2,4-Dihydroxyphenyl)-1-hexanone)
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